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Abstract

Cyanomethyl formate (CAS Number: 150760-95-5) is a versatile and efficient formylating
agent employed in organic synthesis.[1][2] This technical guide provides a comprehensive
overview of its chemical and physical properties, detailed experimental protocols for its
synthesis and application in formylation reactions, and relevant safety information. The content
herein is intended to serve as a valuable resource for chemists engaged in pharmaceutical
research and development, as well as other areas of chemical synthesis.

Core Properties and Molecular Structure

Cyanomethyl formate, also known as formic acid cyanomethyl ester, is a colorless to almost
colorless clear liquid.[3] It is characterized by the presence of both a formate ester and a nitrile
functional group, which contribute to its reactivity as a formylating agent.

Molecular Structure:
The molecular structure of cyanomethyl formate is as follows:

Table 1: Physicochemical Properties of Cyanomethyl Formate[3][4][5][6]
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Property Value

CAS Number 150760-95-5

Molecular Formula C3HsNO2

Molecular Weight 85.06 g/mol

Appearance Colorless to almost colorless clear liquid
Boiling Point 64 °C at 12 mmHg

Density 1.19 g/mL at 20 °C

Refractive Index (n20/D) 141

Purity Typically >98.0% (GC)

Formic Acid Cyanomethyl Ester,
Synonyms i
(Formyloxy)acetonitrile

Spectroscopic Data

Detailed experimental spectroscopic data for cyanomethyl formate, including *H NMR, 13C
NMR, and mass spectrometry, are not readily available in peer-reviewed literature or public
spectral databases. Commercial suppliers note that the spectra conform to the expected
structure.[7] For research purposes, it is recommended to acquire and analyze this data upon
purchase or synthesis of the compound.

Experimental Protocols
Synthesis of Cyanomethyl Formate

A common laboratory-scale synthesis of cyanomethyl formate involves the reaction of
chloroacetonitrile with a formate salt.

Experimental Protocol:
o Materials: Chloroacetonitrile, potassium formate, anhydrous sulfolane.

e Procedure:
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o Suspend potassium formate (0.2 mol) in anhydrous sulfolane (30 mL).
o Add chloroacetonitrile (0.1 mol) to the suspension.

o Heat the mixture to approximately 70-80 °C and maintain for several hours, monitoring the
reaction progress by a suitable method (e.g., GC or TLC).

o Upon completion, the reaction mixture is cooled, and the product is isolated by fractional
distillation under reduced pressure.

o The final product is a colorless liquid.

Formylation of Amines

Cyanomethyl formate is an effective reagent for the N-formylation of primary and secondary
amines under mild and neutral conditions.

General Experimental Protocol for N-Formylation:

o Materials: Amine substrate, cyanomethyl formate, solvent (e.g., acetonitrile,
dichloromethane, or neat).

e Procedure:

[e]

Dissolve the amine (1 equivalent) in a suitable solvent or use it neat.

o

Add cyanomethyl formate (1.0-1.2 equivalents) to the solution at room temperature.

[¢]

Stir the reaction mixture at room temperature. The reaction is typically complete within a
few hours.

[¢]

Monitor the reaction by TLC or GC.

[¢]

Upon completion, the solvent is removed under reduced pressure. The resulting
formamide can be purified by crystallization or column chromatography.

Table 2: Examples of N-Formylation using Cyanomethyl Formate
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Amine Substrate Product Reaction Time (h) Yield (%)

Aniline N-Phenylformamide 2 95

Benzylamine N-Benzylformamide 1 98
N,N-

Dibenzylamine ) ) 3 92
Dibenzylformamide

Morpholine N-Formylmorpholine 1 96
N-(2-

Ethanolamine Hydroxyethyl)formami 2 85 (chemoselective)
de

Formylation of Alcohols

The O-formylation of primary and secondary alcohols using cyanomethyl formate can be

achieved, often with the aid of a catalyst.

General Experimental Protocol for O-Formylation:

o Materials: Alcohol substrate, cyanomethyl formate, catalyst (e.g., imidazole), solvent

(optional).

e Procedure:

o

To a solution of the alcohol (1 equivalent) and a catalytic amount of imidazole (e.g., 5

mol%) in a suitable solvent or neat, add cyanomethyl formate (1.2-1.5 equivalents).

o Stir the mixture at room temperature or with gentle heating (e.g., 40-50 °C) until the

reaction is complete as monitored by TLC or GC.

o Upon completion, the reaction mixture is worked up by washing with water and brine,

drying the organic layer over an anhydrous salt (e.g., Na2S0Oa4), and removing the solvent

under reduced pressure.

o The resulting formate ester can be purified by distillation or column chromatography.
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Table 3: Examples of O-Formylation using Cyanomethyl Formate with Imidazole Catalyst

Alcohol Substrate Product Reaction Time (h) Yield (%)
n-Butanol n-Butyl formate 4 93
Cyclohexanol Cyclohexyl formate 6 88
Benzyl alcohol Benzyl formate 5 91

Logical Workflow and Reaction Pathways

The following diagrams illustrate the synthesis of cyanomethyl formate and its application in
formylation reactions.

Synthesis of Cyanomethyl Formate - -
Formylation Reactions

Potassium Formate . Room Temp. :
_| Formylating Agent | | - Amine (R2NH) Formamide (R:NCHO)
2 Cyanomethyl Formate
70-80°C— P>
i
i Imidazole (cat.), RT or heat
Chloroacetonitrile Formylating Agent
Alcohol (ROH) Formate Ester (ROCHO)

Click to download full resolution via product page
Caption: Synthesis of Cyanomethyl Formate and its Use in N- and O-Formylation Reactions.

Safety and Handling

Cyanomethyl formate is a chemical that should be handled with appropriate safety
precautions in a well-ventilated laboratory fume hood.[1][8]

o Hazards: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious
eye irritation. Combustible liquid.
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e Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and
eye/face protection.

e Handling: Avoid breathing mist, vapors, or spray. Do not eat, drink, or smoke when using this
product. Keep away from heat, sparks, open flames, and hot surfaces.

o Storage: Store at room temperature in a dry, cool, and well-ventilated place. Keep the
container tightly closed.

Conclusion

Cyanomethyl formate is a highly effective and versatile reagent for the formylation of amines
and alcohols. Its ease of synthesis and the mild, neutral conditions required for its reactions
make it a valuable tool for synthetic and medicinal chemists. The high yields and
chemoselectivity observed in many cases further enhance its utility in the synthesis of complex
molecules and pharmaceutical intermediates. Proper handling and storage are essential to
ensure its safe use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cyanomethyl Formate: A Technical Guide for Synthetic
and Medicinal Chemists]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125958#cyanomethyl-formate-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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